Quetiapine Sulfone
Quetiapine Sulfone
Brand Name:
Vulcanchem
CAS No.:
329216-65-1
VCID:
VC0124143
InChI:
InChI=1S/C21H25N3O4S/c25-14-16-28-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)29(26,27)20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2
SMILES:
C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3S(=O)(=O)C4=CC=CC=C42
Molecular Formula:
C21H25N3O4S
Molecular Weight:
415.5 g/mol
Quetiapine Sulfone
CAS No.: 329216-65-1
Reference Standards
VCID: VC0124143
Molecular Formula: C21H25N3O4S
Molecular Weight: 415.5 g/mol
| CAS No. | 329216-65-1 |
|---|---|
| Product Name | Quetiapine Sulfone |
| Molecular Formula | C21H25N3O4S |
| Molecular Weight | 415.5 g/mol |
| IUPAC Name | 2-[2-[4-(11,11-dioxobenzo[b][1,4]benzothiazepin-6-yl)piperazin-1-yl]ethoxy]ethanol |
| Standard InChI | InChI=1S/C21H25N3O4S/c25-14-16-28-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)29(26,27)20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2 |
| Standard InChIKey | SQUTWXZEWJNIQN-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3S(=O)(=O)C4=CC=CC=C42 |
| Canonical SMILES | C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3S(=O)(=O)C4=CC=CC=C42 |
| Synonyms | 2-[2-[4-(5,5-Dioxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]ethanol; |
| PubChem Compound | 10788000 |
| Last Modified | Nov 11 2021 |
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